Oxamide, N-(4-fluorobenzyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]-

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C19H21FN2O4/c1-25-16-8-5-13(11-17(16)26-2)9-10-21-18(23)19(24)22-12-14-3-6-15(20)7-4-14/h3-8,11H,9-10,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: MDCWWSHODSQXDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C(=O)NCC2=CC=C(C=C2)F)OC
• Molecular Formula: C19H21FN2O4
• Molecular Weight: 360.4 g/mol

Description

Oxamide, N-(4-fluorobenzyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]-' is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been found to have several biochemical and physiological effects.

Scientific Research Applications

Synthesis and Pharmacological Activities

A study on the synthesis and anticholinesterase activity of coumarin-3-carboxamides bearing a tryptamine moiety revealed significant activity towards Acetylcholinesterase (AChE), highlighting the potential pharmacological benefits of related compounds. The structure-activity relationship (SAR) indicated that the introduction of a benzyloxy moiety could enhance anti-AChE activity, with the best results obtained for compounds featuring a 7-(4-fluorobenzyl)oxy moiety, suggesting the relevance of such modifications for enhancing pharmacological actions (Ghanei-Nasab et al., 2016).

Role in Eating Disorders

Research on orexin-1 receptor mechanisms in compulsive food consumption demonstrated the importance of specific antagonists in reducing binge eating behaviors in rats, indicating potential therapeutic applications for eating disorders. This study provides a basis for further exploration into how similar compounds might offer new treatments for compulsive eating behaviors and related disorders (Piccoli et al., 2012).

Agricultural Applications

Flubendiamide, a novel insecticide with a unique chemical structure, showcases extremely strong activity against lepidopterous pests. Its unique substituents, including a heptafluoroisopropyl group, suggest the potential utility of related oxamide derivatives in developing novel modes of action for pest control, offering insights into the structural attributes critical for insecticidal efficacy (Tohnishi et al., 2005).

Material Science Applications

The preparation and properties of polyurethane foams obtained with hydroxyethyl derivatives of oxamide modified with boric acid highlighted the potential of oxamide derivatives in enhancing the properties of polyurethane materials. These derivatives exhibited high thermal stability and physical properties suitable for the preparation of rigid foams, pointing to their utility in material science applications (Zarzyka, 2013).